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Compound of Interest

Compound Name: 3-Fluorobenzoylacetonitrile

Cat. No.: B1302146

Technical Guide: Physicochemical Properties of
3-Fluorobenzoylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
Fluorobenzoylacetonitrile, a key chemical intermediate. The information herein is intended to
support research, development, and manufacturing activities by providing accurate data on its
melting point and solubility characteristics.

Core Physical Properties

3-Fluorobenzoylacetonitrile is a fluorinated aromatic ketone with a nitrile group. Its chemical
structure influences its physical characteristics and reactivity.

Structure:
e Systematic Name: 3-(3-Fluorophenyl)-3-oxopropanenitrile
e Synonyms: 3-Fluorobenzoylacetonitrile

e CAS Number: 21667-61-8
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e Molecular Formula: CoHeFNO

e Molecular Weight: 163.15 g/mol

Quantitative Physical Data

The following table summarizes the key physical property of 3-Fluorobenzoylacetonitrile.

Property Value

Melting Point 69-70 °C

Solubility Profile

The solubility of a compound is critical for its application in synthesis, formulation, and
biological assays.

Solvent Solubility

Water Insoluble

Acetone Slightly Soluble
Chloroform Slightly Soluble
Methanol Very Slightly Soluble

Experimental Protocols

While specific experimental records for the determination of the physical properties of 3-
Fluorobenzoylacetonitrile are not publicly available, the following sections describe standard
laboratory procedures that are widely accepted for determining the melting point and assessing
the solubility of organic compounds.

Melting Point Determination (Capillary Method)

The melting point of a solid is a crucial indicator of its purity. A sharp melting range typically
signifies a high-purity compound.
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Methodology:

o Sample Preparation: A small quantity of dry, finely powdered 3-Fluorobenzoylacetonitrile is
packed into a glass capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is
equipped with a calibrated thermometer or an electronic temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperatures at which the substance first begins to melt and when it
becomes completely liquid are recorded. This range is reported as the melting point.

Solubility Assessment (Qualitative)

A general understanding of a compound's solubility in various solvents is essential for reaction
setup, purification, and formulation.

Methodology:

e Solvent Selection: A range of representative solvents (polar protic, polar aprotic, and
nonpolar) are selected.

o Sample Addition: A small, measured amount of 3-Fluorobenzoylacetonitrile (e.g., 10 mg) is
added to a test tube containing a specific volume of the chosen solvent (e.g., 1 mL).

o Observation: The mixture is agitated at a constant temperature (typically room temperature)
and visually inspected for dissolution.

o Classification: The solubility is classified based on the amount of solute that dissolves in the
solvent. Terms like "soluble," "slightly soluble,” or "insoluble™ are used to describe the
observation.

Visualizations

The following diagram illustrates a standard workflow for the experimental determination of a
compound's melting point.
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Experimental Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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